Cas no 74992-96-4 (4-Chlorodibenzofuran)

• Product Name: 4-Chlorodibenzofuran
• CAS No: 74992-96-4
• MF: C₁₂H₇ClO
• MW: 202.636382341385
• CID: 572738
• PubChem ID: 53154
• Update Time: 2025-10-29

4-Chlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 4-chloro-
• 4-Chlorodibenzofuran
• 4-chlorodibenzo[b,d]furan
• 4-Chloro-dibenzofuran
• 4-monochlorodibenzofuran
• Dibenzofuran,4-chloro
• PCDF 4
• RHRYBWFAHXCUCR-UHFFFAOYSA-N
• ROT1BKB4L4
• Q27288223
• AC6741
• SY029346
• 74992-96-4
• CHEMBL139587
• Dibenzofuran, 4-chloro
• UNII-ROT1BKB4L4
• BDBM50408289
• Monochlorodibenzofuran
• CCRIS 1440
• NS00124979
• SCHEMBL2283190
• MFCD00800122
• A865755
• AKOS027257007
• DTXSID40225952
• 42934-53-2

• MDL： MFCD00800122
• Inchi： 1S/C12H7ClO/c13-10-6-3-5-9-8-4-1-2-7-11(8)14-12(9)10/h1-7H
• InChI Key： RHRYBWFAHXCUCR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC1C=CC=CC2=1

Computed Properties

• Exact Mass: 202.01900
• Monoisotopic Mass: 202.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14000
• LogP: 4.23940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 4-Chlorodibenzofuran

Comprehensive Analysis of 4-Chlorodibenzofuran (CAS No. 74992-96-4): Properties, Applications, and Environmental Impact

4-Chlorodibenzofuran (CAS No. 74992-96-4) is a chlorinated derivative of dibenzofuran, a heterocyclic organic compound. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in industrial and research settings. The molecular structure of 4-Chlorodibenzofuran features a chlorine atom substituted at the 4-position of the dibenzofuran ring, which influences its reactivity and physical characteristics.

One of the most frequently searched questions about 4-Chlorodibenzofuran is its synthesis method. Researchers often explore pathways such as the chlorination of dibenzofuran or the cyclization of chlorinated biphenyl ethers. The compound's melting point (typically ranging between 120-130°C) and solubility (low in water but moderate in organic solvents) are also key parameters for laboratory applications. These properties make it valuable in material science and organic electronics, where its thermal stability is leveraged.

Environmental scientists have studied 4-Chlorodibenzofuran as part of the broader persistent organic pollutants (POPs) discussion. While not as widely discussed as dioxins, its potential bioaccumulation and environmental persistence raise questions about long-term ecological effects. Recent publications highlight advanced degradation techniques, including photocatalytic oxidation, to address such concerns—a topic trending in green chemistry forums.

In pharmaceutical research, derivatives of 4-Chlorodibenzofuran are investigated for their biological activity. Computational studies suggest interactions with specific enzymes, though clinical relevance remains exploratory. This aligns with growing public interest in drug discovery and structure-activity relationships (SAR), frequently searched terms in academic databases.

Analytical methods for detecting 4-Chlorodibenzofuran, such as GC-MS (Gas Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography), are critical for quality control. Laboratories often optimize these techniques to achieve parts-per-billion (ppb) sensitivity—a technical challenge documented in recent analytical chemistry journals.

From a regulatory perspective, 4-Chlorodibenzofuran falls under scrutiny regarding industrial emissions and waste management. The compound’s presence in combustion byproducts ties it to discussions about sustainable manufacturing, a hot topic among policymakers and engineers. Innovations in catalytic converters and scrubber technologies aim to mitigate its release.

Future research directions may explore 4-Chlorodibenzofuran’s role in advanced materials, such as organic semiconductors or liquid crystals. Its π-conjugated system offers intriguing possibilities for optoelectronic devices, aligning with the global push for renewable energy solutions. Startups in the clean tech sector increasingly patent dibenzofuran derivatives, reflecting commercial potential.

In summary, 4-Chlorodibenzofuran (CAS No. 74992-96-4) exemplifies how niche chemicals intersect with cutting-edge science. Its multidisciplinary relevance—from environmental remediation to materials engineering—ensures continued academic and industrial interest, making it a compelling subject for further study.